Cas no 223785-90-8 (4-Isothiocyanato-N-methylbenzenesulfonamide)

• Product Name: 4-Isothiocyanato-N-methylbenzenesulfonamide
• CAS No: 223785-90-8
• MF: C₈H₈N₂O₂S₂
• MW: 228.291318893433
• MDL: MFCD09971957
• CID: 1071725
• PubChem ID: 22344696
• Update Time: 2025-04-20

4-Isothiocyanato-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Isothiocyanato-N-methylbenzenesulfonamide
• 4-isothiocyanato-N-methyl-benzenesulfonamide
• SCHEMBL5110199
• MFCD09971957
• 4-isothiocyanato-N-methylbenzene-1-sulfonamide
• ALBB-003120
• AKOS005171124
• 223785-90-8
• VS-06634
• RWAPCVBNVCMXDF-UHFFFAOYSA-N
• STK502612
• BBL017981

• MDL： MFCD09971957
• Inchi： 1S/C8H8N2O2S2/c1-9-14(11,12)8-4-2-7(3-5-8)10-6-13/h2-5,9H,1H3
• InChI Key： RWAPCVBNVCMXDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(NC)(=O)=O

Computed Properties

• Exact Mass: 228.00300
• Monoisotopic Mass: 228.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 99.00000
• LogP: 2.80070

4-Isothiocyanato-N-methylbenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides